Cas no 82010-92-2 (Ethanol,2-[(3-methyl-2-buten-1-yl)thio]-)

Ethanol,2-[(3-methyl-2-buten-1-yl)thio]- structure
82010-92-2 structure
Product Name:Ethanol,2-[(3-methyl-2-buten-1-yl)thio]-
CAS No:82010-92-2
MF:C7H14OS
MW:146.250461101532
CID:725912
PubChem ID:3019040
Update Time:2025-04-19

Ethanol,2-[(3-methyl-2-buten-1-yl)thio]- Chemical and Physical Properties

Names and Identifiers

    • Ethanol,2-[(3-methyl-2-buten-1-yl)thio]-
    • 2-(3-methylbut-2-enylsulfanyl)ethanol
    • 2-[(3-methylbut-2-enyl)thio]ethanol
    • NS00060386
    • AKOS009075827
    • EINECS 279-887-3
    • 2-[(3-methylbut-2-en-1-yl)sulfanyl]ethan-1-ol
    • 82010-92-2
    • 2-((3-Methylbut-2-enyl)thio)ethanol
    • DTXSID101002387
    • Inchi: 1S/C7H14OS/c1-7(2)3-5-9-6-4-8/h3,8H,4-6H2,1-2H3
    • InChI Key: IIZFSNCPYXUIHC-UHFFFAOYSA-N
    • SMILES: S(CCO)C/C=C(\C)/C

Computed Properties

  • Exact Mass: 146.07653624g/mol
  • Monoisotopic Mass: 146.07653624g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 84.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 45.5Ų
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